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Compound of Interest

Compound Name: BAY-204

Cat. No.: B15544980

Get Quote

These application notes provide detailed protocols for the solubilization and use of the Casein

Kinase 1 Alpha (CSNK1α) inhibitor, BAY-204, in various cell culture applications. This

document is intended for researchers, scientists, and drug development professionals.

Introduction to BAY-204
BAY-204 is a potent, ATP-competitive, and selective small molecule inhibitor of Casein Kinase

1 Alpha (CSNK1α).[1][2] CSNK1α is a serine/threonine kinase implicated in the regulation of

multiple cellular processes, including Wnt/β-catenin signaling, p53 activation, and cell division.

[3] Dysregulation of these pathways is common in various malignancies. Inhibition of CSNK1α

has been identified as a therapeutic strategy, particularly in hematologic malignancies like

acute myeloid leukemia (AML) and certain solid tumors.[1][3] BAY-204 offers a tool for

investigating the therapeutic potential of CSNK1α inhibition in cancer cell lines.

Quantitative Data Summary
The following tables summarize the key physicochemical and biological properties of BAY-204.

Table 1: Physicochemical Properties of BAY-204
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Property Value Source

Molecular Formula C₂₉H₂₆F₃N₅O₂ [1][4]

Molecular Weight 533.54 g/mol [1][4]

Appearance Light yellow to yellow solid [4]

Purity (HPLC) >99% [4]

Solubility in DMSO 100 mg/mL (187.43 mM) [1]

Storage (Solid)
4°C, sealed, away from

moisture and light
[1]

Storage (in DMSO)
-80°C for 6 months; -20°C for 1

month
[2]

Table 2: Biological Activity of BAY-204

Parameter Value Conditions Source

Target CSNK1α (CK1α) --- [1]

IC₅₀ 2 nM at 10 µM ATP [1][2]

IC₅₀ 12 nM at 1 mM ATP [1][2]

Signaling Pathway
BAY-204 inhibits CSNK1α, a key regulator of the Wnt/β-catenin signaling pathway. In the

absence of a Wnt signal, CSNK1α, as part of a "destruction complex" with APC, Axin, and

GSK3β, phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation.

Inhibition of CSNK1α by BAY-204 can disrupt this process.
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BAY-204 inhibits CSNK1α, disrupting β-catenin degradation.

Experimental Protocols
Protocol 1: Preparation of BAY-204 Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of BAY-204 in DMSO.

Materials:

BAY-204 powder (MW: 533.54 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile, light-protected microcentrifuge tubes (e.g., amber tubes)

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Calculation: To prepare 1 mL of a 100 mM stock solution, calculate the required mass of

BAY-204: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g) Mass (mg) = 0.1 mol/L × 0.001 L × 533.54 g/mol × 1000 mg/g = 53.35 mg

Weighing: Tare a sterile, light-protected microcentrifuge tube. Carefully weigh 53.35 mg of

BAY-204 powder and transfer it into the tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube containing the BAY-204
powder.

Mixing: Close the tube tightly and vortex at high speed for 1-2 minutes.

Ultrasonication: The manufacturer notes that ultrasonic treatment is required for complete

dissolution at high concentrations.[1] Place the tube in an ultrasonic water bath at room

temperature and sonicate for 10-15 minutes or until the solution is completely clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the 100 mM stock

solution into smaller, single-use working volumes (e.g., 10 µL) in sterile, light-protected

microcentrifuge tubes. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[2]

Safety Precautions:

Handle BAY-204 and DMSO in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.
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Consult the Safety Data Sheet (SDS) for BAY-204 and DMSO before handling.

Protocol 2: General Workflow for Cell-Based Assays
This workflow outlines the general steps for treating cultured cells with BAY-204.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15544980/docs?utm_src=pdf-body#application-notes-and-protocols-for-bay-204-in-cell-culture
https://www.benchchem.com/product/b15544980/docs?utm_src=pdf-body#application-notes-and-protocols-for-bay-204-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Seed Cells
(e.g., AML cell lines like THP-1, KG-1)
in appropriate plates (e.g., 96-well).

2. Allow Adherence/Recovery
(Overnight incubation at 37°C, 5% CO₂).

3. Prepare Working Solutions
(Serial dilution of BAY-204 stock

in culture medium).

4. Treat Cells
(Replace old medium with medium

containing BAY-204 or vehicle control).

5. Incubate
(e.g., 24, 48, or 72 hours).

6. Perform Downstream Assay
(e.g., Viability, Western Blot, etc.).

End

Click to download full resolution via product page

General experimental workflow for BAY-204 cell treatment.
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Protocol 3: Cell Viability (MTT) Assay
This protocol is for determining the effect of BAY-204 on the viability of adherent or suspension

cancer cells.

Materials:

96-well flat-bottom cell culture plates

Cancer cell line of interest (e.g., AML lines THP-1, KG-1)

Complete culture medium

BAY-204 stock solution (100 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

sterile PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

Multi-well spectrophotometer (plate reader)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete culture medium. Allow adherent cells to attach overnight.

Compound Treatment:

Prepare serial dilutions of BAY-204 in complete culture medium from the high-

concentration stock. A typical final concentration range for initial screening could be 1 nM

to 10 µM.

Important: Ensure the final DMSO concentration in all wells is identical and does not

exceed 0.1% (v/v) to avoid solvent-induced toxicity. Prepare a "vehicle control" with the

same final concentration of DMSO as the highest BAY-204 concentration well.
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Remove the old medium and add 100 µL of the medium containing the various

concentrations of BAY-204 or the vehicle control.

Incubation: Incubate the plate for the desired duration (e.g., 72 hours) at 37°C in a 5% CO₂

incubator.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours

at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each

well to dissolve the formazan crystals. Mix gently by pipetting or on an orbital shaker.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of blank wells (medium only) from all other readings.

Calculate cell viability as a percentage relative to the vehicle-treated control cells:

(Absorbance of treated cells / Absorbance of vehicle control) × 100.

Plot a dose-response curve and calculate the IC₅₀ value using appropriate software (e.g.,

GraphPad Prism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BAY-204 in Cell
Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544980/docs#application-notes-and-protocols-for-
bay-204-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15544980/docs#application-notes-and-protocols-for-bay-204-in-cell-culture
https://www.benchchem.com/product/b15544980/docs#application-notes-and-protocols-for-bay-204-in-cell-culture
https://www.benchchem.com/product/b15544980/docs#application-notes-and-protocols-for-bay-204-in-cell-culture
https://www.benchchem.com/product/b15544980/docs#application-notes-and-protocols-for-bay-204-in-cell-culture
https://www.benchchem.com/product/b15544980?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

